Cas no 548769-26-2 (N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride)

• Product name: N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride
• CAS No: 548769-26-2
• MF: C₉H₂₁ClN₂
• MW: 192.729441404343
• CID: 4654901

N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(propan-2-yl)piperidin-4-amine Dihydrochloride
• N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride

• Inchi： 1S/C9H20N2.ClH/c1-8(2)11(3)9-4-6-10-7-5-9;/h8-10H,4-7H2,1-3H3;1H
• InChI Key： ZOGVWKFPCGGSLV-UHFFFAOYSA-N
• SMILES： N(C1CCNCC1)(C)C(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride

Introduction to N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride (CAS No. 548769-26-2)

N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride, with the CAS number 548769-26-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its amine functional groups and the presence of a propyl substituent at the 2-position, contribute to its unique chemical and pharmacological properties.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies. This property is particularly advantageous in pharmaceutical research, where solubility is a critical factor in drug formulation and delivery. The compound's molecular structure also suggests potential interactions with biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in numerous therapeutic agents. The amine group at the 4-position of the piperidine ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. This flexibility has led to the discovery of several potent and selective drugs targeting various diseases, including neurological disorders and cancer.

Current research in the field of neurology has highlighted the importance of piperidine derivatives as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. Studies have shown that compounds with similar structural motifs can modulate neurotransmitter systems, offering new avenues for therapeutic intervention. The amine functionalities in N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride may play a crucial role in its interaction with these systems, making it a promising candidate for further exploration.

Additionally, the propyl substituent at the 2-position of the piperidine ring can influence the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). These factors are essential for determining the compound's efficacy and safety profile. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, facilitating the design of more effective drug candidates.

The synthesis of N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as nucleophilic substitution and reductive amination are commonly employed in its preparation. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for characterizing the compound's structure and purity.

In clinical trials, compounds similar to N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride have demonstrated potential in treating various conditions. For instance, some piperidine derivatives have shown promise as inhibitors of enzymes involved in cancer cell proliferation. The amine group at the 4-position can interact with active sites on these enzymes, disrupting their function and thereby slowing tumor growth. Further research is needed to fully understand the mechanisms by which this compound exerts its effects.

The development of new drugs often involves collaboration between academic researchers and pharmaceutical companies. Academic institutions provide insights into novel chemical structures and biological targets, while pharmaceutical companies offer resources for large-scale synthesis and preclinical testing. This partnership is crucial for translating laboratory discoveries into viable therapeutic agents.

The future of drug discovery is likely to be shaped by innovations in biotechnology and artificial intelligence (AI). AI-driven approaches can accelerate the identification of promising drug candidates by predicting their biological activity based on their chemical structure. This technology holds great promise for identifying new uses for existing compounds like N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride, potentially expanding their therapeutic applications.

In conclusion, N-methyl-N-(propan-2-yl)piperidin-4-amine dihydrochloride (CAS No. 548769-26-2) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for studying biological systems and developing new treatments for various diseases. As research continues to uncover new applications for piperidine derivatives, compounds like this one are likely to play an increasingly important role in medicine.